CID 71387551

• CAS No.: 62321-19-1
• Molecular Formula: C3H9F2GeP
• Molecular Weight: 186.70 g/mol
• InChI: InChI=1S/C3H9F2P.Ge/c1-6(2,3,4)5;/h1-3H3
• InChI Key: MYHIVKOBDCYUFU-UHFFFAOYSA-N
• Canonical SMILES: CP(C)(C)(F)F.[Ge]

Description

The compound with the identifier “CID 71387551” is a chemical entity that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is characterized by its specific molecular structure and reactivity, making it a subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of CID 71387551 would likely involve scaling up the laboratory synthesis methods to accommodate larger quantities. This process would require optimization of reaction conditions, use of industrial-grade equipment, and adherence to safety and environmental regulations.

Chemical Reactions Analysis

Types of Reactions

CID 71387551 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by the presence of specific functional groups within the molecule, which interact with reagents under controlled conditions.

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to ensure the desired transformation of the compound.

Major Products

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the replacement of specific functional groups with new ones.

Scientific Research Applications

CID 71387551 has a wide range of scientific research applications, including but not limited to:

Chemistry: The compound is used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: this compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore the compound’s potential therapeutic applications, including its effects on specific biological pathways and targets.

Industry: The compound may be used in the development of new materials, pharmaceuticals, and other industrial products.

Mechanism of Action

The mechanism of action of CID 71387551 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, leading to changes in their activity and function. These interactions can result in various biological effects, depending on the context and concentration of the compound.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 71387551 include other chemical entities with comparable molecular structures and reactivity. These compounds may share similar functional groups and undergo analogous chemical reactions.

Uniqueness

This compound is unique due to its specific molecular structure and the particular set of reactions it undergoes

Conclusion

This compound is a compound of significant interest in scientific research due to its unique properties and potential applications. Its preparation methods, chemical reactions, and mechanism of action are subjects of ongoing study, and its comparison with similar compounds highlights its distinctiveness. As research continues, this compound may find new and innovative uses in chemistry, biology, medicine, and industry.